Cas no 608500-04-5 (3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 608500-04-5
• MF: C₂₀H₂₁NO₆
• MW: 371.38384604454
• CID: 5932213
• PubChem ID: 5768894
• Update Time: 2025-05-21

3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one
• 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-1H-pyrrol-2(5H)-one
• 2H-Pyrrol-2-one, 1,5-dihydro-3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methyl-2-furanyl)-
• (4E)-4-[hydroxy-(3-methoxyphenyl)methylidene]-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
• MLS002538766
• AKOS016060874
• SR-01000364399
• 608500-04-5
• MLS000075340
• CHEMBL1565848
• 3-Hydroxy-4-(3-methoxy-benzoyl)-1-(2-methoxy-ethyl)-5-(5-methyl-furan-2-yl)-1,5-dihydro-pyrrol-2-one
• SMR000013584
• AKOS000526704
• Z57789698
• HMS2317B18
• SR-01000364399-1

• Inchi： 1S/C20H21NO6/c1-12-7-8-15(27-12)17-16(19(23)20(24)21(17)9-10-25-2)18(22)13-5-4-6-14(11-13)26-3/h4-8,11,17,23H,9-10H2,1-3H3
• InChI Key： WELQVDODJWBSAB-UHFFFAOYSA-N
• SMILES： N1(CCOC)C(C2=CC=C(C)O2)C(C(=O)C2=CC=CC(OC)=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 371.13688739g/mol
• Monoisotopic Mass: 371.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.2Ų

Additional information on 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one

Introduction to 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 608500-04-5, known as 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This heterocyclic compound, featuring a pyrrolone core, has garnered significant attention due to its unique structural attributes and potential therapeutic applications. The presence of multiple functional groups, including hydroxyl, methoxy, and acyl moieties, endows it with diverse reactivity and biological interactions.

In recent years, the exploration of such complex molecules has been pivotal in the development of novel drug candidates. The pyrrolone scaffold is particularly noteworthy, as it is found in several bioactive natural products and synthetic derivatives. Studies have highlighted the importance of this motif in modulating biological pathways, making it a cornerstone in medicinal chemistry. The specific arrangement of substituents in 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one not only contributes to its structural complexity but also influences its pharmacokinetic and pharmacodynamic properties.

One of the most intriguing aspects of this compound is its potential role in enzyme inhibition. The hydroxyl group at the 3-position and the acylated benzoyl moiety at the 4-position are particularly critical for interactions with biological targets. Recent research has demonstrated that such structural features can enhance binding affinity to enzymes involved in metabolic pathways. For instance, studies on related pyrrolone derivatives have shown promising results in inhibiting key enzymes associated with inflammation and oxidative stress. This suggests that 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one could serve as a lead compound for further development.

The influence of the 5-methylfuran-2-yl substituent on the pyrrolone ring is another area of interest. Furan derivatives are known for their ability to enhance solubility and bioavailability, which are crucial factors in drug design. Additionally, the 2-methoxyethyl group at the 1-position adds another layer of complexity, potentially influencing metabolic stability and interaction with biological membranes. These structural elements collectively contribute to the compound's overall pharmacological profile.

Advances in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have been employed to predict binding modes and interaction energies with potential targets. These simulations have provided valuable insights into how modifications at specific positions can optimize biological activity. For example, virtual screening has identified key residues on target proteins that are likely to interact with the hydroxyl and methoxy groups of 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one, guiding experimental design.

In vitro studies have begun to unravel the biological effects of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets, with potential applications in treating inflammatory conditions. The combination of structural features makes it a versatile candidate for further investigation. Researchers are exploring synthetic pathways to modify key functional groups while maintaining overall bioactivity. This includes exploring analogs with different substituents to assess their impact on efficacy and selectivity.

The role of 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one in drug discovery is not limited to enzyme inhibition alone. Its structural complexity also makes it a valuable tool for studying protein-ligand interactions at a molecular level. High-resolution crystal structures of complexes formed between this compound and its targets have provided detailed insights into binding mechanisms. These structures are essential for rational drug design, allowing chemists to refine molecular architectures for improved potency.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By leveraging advances in synthetic chemistry and biopharmaceutical technology, scientists hope to develop derivatives with enhanced therapeutic profiles. Additionally, explorations into its potential use as an intermediate in larger synthetic schemes could open new avenues for industrial applications.

As our understanding of biological pathways continues to expand, compounds like 3-hydroxy-4-(3-methoxybenzoyl)-1-(2-methoxyethyl)-5-(5-methylfuran-2-yl)-2,5-dihydro-1H-pyrrol-2-one will play an increasingly important role in pharmaceutical innovation. Their complex structures offer unique opportunities for modulating disease-related processes, making them indispensable tools in modern chemical biology research.